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Compound of Interest |

Compound Name: Disperse Red 74
CAS No.: 1533-74-0
Cat. No.: B075578
- 7

Part 1: Executive Summary & Chemical Identity

Disperse Red 74 (C.l. 11134) is not merely a colorant; in a research context, it is a
functionalized azo compound often used in material science for its non-linear optical properties
or in textile engineering.

Effective disposal is not about "throwing it away"—it is about breaking the chain of toxicity. As
an azo dye, this compound possesses a nitrogen-nitrogen double bond (ngcontent-ng-
€3009699313=""_nghost-ng-c3156237429="" class="inline ng-star-inserted">

) which, under reducing conditions (anaerobic environments in landfills or improper chemical
treatment), can cleave to release aromatic amines. Many aromatic amines are potent
genotoxins.[1] Therefore, our disposal strategy focuses on prevention of environmental release
and complete thermal destruction.

Chemical Profile for Waste Manifesting

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b075578?utm_src=pdf-interest
https://www.benchchem.com/product/b075578?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Disperse-Red-74
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075578?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Data

) 2-[N-ethyl-4-[(4-nitrophenyl)azo]anilino]ethanol
Chemical Name _
acetate (common variant)

C.L.[1][2][3] Number 11134 (Use this for definitive ID)
3179-89-3 (Primary); Verify specific salt on your
CAS Number ) ( Y) fy sp Y
container
Physical State Dark Red/Brown Powder

Skin Sensitizer (H317); Aquatic Chronic Toxicity

Primary Hazard
(H411)

Waste Cl (RCRA) Non-listed; Manage as Hazardous Organic
aste Class
Waste (Toxic/Irritant)

o Strong Oxidizers (Fire/Explosion), Reducing
Incompatibilities ) )
Agents (Toxic Amine Release)

Part 2: The "Why" — Mechanism of Hazard & Segregation

Expert Insight: Many labs make the mistake of bulking all "dyes" together. This is dangerous.
You must segregate Disperse Red 74 based on its chemical reactivity.[1]

1. The Azo Cleavage Risk (Why we segregate from Reducers): If Disperse Red 74 is mixed
with strong reducing agents (e.g., sodium dithionite, tin(ll) chloride) in a waste stream, the azo
bond cleaves.

¢ Result: Formation of free aromatic amines (e.g., p-nitroaniline derivatives).[1]

o Risk: These byproducts are significantly more toxic and permeable to skin than the parent
dye.

o Protocol: Never co-mingle azo dye waste with reducing agent waste.[1]

2. The Combustion Risk (Why we segregate from Oxidizers): As an organic powder with nitro
groups, Disperse Red 74 is combustible.
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» Result: Rapid oxidation or deflagration.[1]

e Protocol: Keep separate from nitrates, perchlorates, and peroxides.

Part 3: Step-by-Step Disposal Workflow
Phase A: Preparation & PPE

Objective: Prevent inhalation of dust and skin contact (sensitization risk).[1]

o Respiratory: N95 or P100 respirator is mandatory if handling dry powder.[1] (Azo dyes are
often fine particulates that aerosolize easily).[1]

o Dermal: Nitrile gloves (Double gloving recommended: 4 mil minimum).[1]

o Clothing: Standard lab coat buttoned to the neck; Tyvek sleeves if handling large quantities
(>1009).[1]

Phase B: Waste Segregation & Collection

Choose the path based on your waste state.
Scenario 1: Solid Waste (Pure Powder or Contaminated Debris)[1]

o Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1] Glass is acceptable
but poses a breakage risk for solids.[1]

e Bagging: Place contaminated wipes, weigh boats, and gloves into a clear 2-mil polyethylene
bag before placing them in the rigid container. This "double containment” prevents dust puffs
when the waste facility opens the drum.

e Labeling:
o Primary Constituent: "Disperse Red 74 (Azo Dye) Solid Debris"[1]
o Hazard Checkbox: [x] Toxic [x] Irritant[1]

o Note: Do not simply write "Trash".[1]
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Scenario 2: Liquid Waste (Stock Solutions/Mother Liquor) Note: Disperse Red 74 is lipophilic
(solvent soluble).[1]

o Container: Amber Glass or HDPE Carboy.

» Solvent Compatibility: Ensure the carrier solvent (e.g., Acetone, Ethanol, DMF) is compatible
with the container.

o Critical: If dissolved in DMSO or DMF, label explicitly. These solvents carry the dye
through the skin barrier, increasing toxicity risk 10-fold.

e Labeling:
o Constituents: "Acetone (98%), Disperse Red 74 (<2%)"[1]

o Hazard Checkbox: [x] Flammable [x] Toxic[1]

Phase C: The Destruction Endgame

Do NOT autoclave. Autoclaving does not destroy the molecule and may aerosolize it. Do NOT
bleach. Bleach (Hypochlorite) can create chlorinated byproducts which are more persistent.[1]

e Authorized Method:High-Temperature Incineration.[1]

o The waste must be sent to a facility capable of reaching >1000°C with scrubbers to
capture nitrogen oxides (NOX).

o This ensures the complete mineralization of the azo bond into CO2, H20, and N2.

Part 4: Visualizing the Logic (Decision Tree)

The following diagram outlines the critical decision points for managing Disperse Red 74
waste streams to ensure compliance and safety.
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Figure 1: Operational workflow for the segregation and packaging of Disperse Red 74 waste.
Note the critical check for solvent compatibility to prevent unintended chemical reactions.

Part 5: Emergency Spill Response

If a spill occurs, immediate containment is required to prevent aquatic contamination.
 |solate: Evacuate the immediate area if dust is airborne.[1] Allow dust to settle (15 mins).[1]
e PPE Up: Don N95 mask and double gloves.[1]
e Contain (Dry Spill):

o Do NOT dry sweep (creates dust).[1][4]

o Cover with wet paper towels (dampened with water or ethanol) to suppress dust.[1]

o Scoop the damp mass into the solid waste container.
e Contain (Liquid Spill):

o Use absorbent pads or vermiculite.[1]

o Do not use sawdust (combustible).[1]

o Decontaminate: Wash surface with soapy water.[1] The dye is persistent; multiple passes
may be required.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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